Cas no 1670273-43-4 ((2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine)

• Product Name: (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine
• CAS No: 1670273-43-4
• MF: C₁₀H₁₈F₃NO₂S
• MW: 273.315632343292
• CID: 5191032
• Update Time: 2026-03-05

(2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-((3,3,3-trifluoropropyl)sulfonyl)propyl)pyrrolidine
• (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine

• Inchi： 1S/C10H18F3NO2S/c11-10(12,13)5-8-17(15,16)7-2-4-9-3-1-6-14-9/h9,14H,1-8H2/t9-/m0/s1
• InChI Key： AQBXBTVRCBNSFN-VIFPVBQESA-N
• SMILES： N1CCC[C@H]1CCCS(CCC(F)(F)F)(=O)=O

Additional information on (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine

Compound CAS No. 1670273-43-4: (2S)-2-[3-(3,3,3-Trifluoropropanesulfonyl)Propyl]Pyrrolidine

The compound (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine (CAS No. 1670273-43-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonyl pyrrolidine derivatives, which have garnered considerable attention due to their unique structural properties and functional versatility. The molecule's structure features a pyrrolidine ring, a five-membered nitrogen-containing cyclic amine, substituted at the 2-position with a chiral center. This substitution introduces stereochemical complexity, making it an intriguing subject for stereochemical studies and applications in asymmetric synthesis.

The sulfonyl group attached to the propyl chain in this compound plays a pivotal role in its chemical reactivity and biological activity. The trifluoropropane moiety within the sulfonyl group enhances the molecule's stability and lipophilicity, making it suitable for applications in drug design and materials science. Recent studies have highlighted the importance of such sulfonylated compounds in modulating enzyme activity and serving as intermediates in the synthesis of bioactive molecules.

One of the most notable aspects of (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine is its chiral nature. The presence of a stereogenic center at the 2-position of the pyrrolidine ring makes this compound a valuable tool in asymmetric catalysis and enantioselective synthesis. Researchers have explored its use as a chiral ligand in transition metal-catalyzed reactions, demonstrating high enantioselectivity in various transformations. This has opened new avenues for the production of chiral pharmaceuticals and agrochemicals with high optical purity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the sulfonyl group significantly influences the molecule's electronic distribution, enhancing its ability to act as an electron-deficient electrophile in nucleophilic substitution reactions. This property has been exploited in the development of novel synthetic routes for complex organic molecules.

In addition to its role in organic synthesis, (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine has shown promise in materials science. Its unique combination of chirality and lipophilicity makes it a potential candidate for designing advanced materials with tailored optical properties. For instance, researchers have investigated its use as a building block for liquid crystal materials and self-assembling monolayers.

The synthesis of this compound involves a multi-step process that combines principles from both organic and stereochemistry. Key steps include the formation of the pyrrolidine ring via cyclization reactions and subsequent functionalization with the sulfonylated propyl group. Recent optimizations in these synthetic protocols have improved yields and reduced reaction times, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as microbial degradation or photochemical reactions, this compound undergoes transformation into less complex products. These findings are essential for developing sustainable practices in its production and application.

In conclusion, (2S)-2-[3-(3,3,3-trifluoropropanesulfonyl)propyl]pyrrolidine (CAS No. 1670273-43-4) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features, chiral properties, and functional versatility make it an invaluable tool in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.